3-chloro-N-methyl-4-methylsulfanyl-N-pyrazin-2-ylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-methyl-4-methylsulfanyl-N-pyrazin-2-ylbenzenesulfonamide
• InChI: InChI=1S/C12H12ClN3O2S2/c1-16(12-8-14-5-6-15-12)20(17,18)9-3-4-11(19-2)10(13)7-9/h3-8H,1-2H3
• InChI Key: SQTBWDUBKJLYHB-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC=CN=C1)S(=O)(=O)C2=CC(=C(C=C2)SC)Cl
• Molecular Formula: C12H12ClN3O2S2
• Molecular Weight: 329.8 g/mol

Description

3-chloro-N-methyl-4-methylsulfanyl-N-pyrazin-2-ylbenzenesulfonamide is a complex organic compound that belongs to the class of sulfonamides

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-methyl-4-methylsulfanyl-N-pyrazin-2-ylbenzenesulfonamide typically involves multiple steps, including the formation of the pyrazine ring and the introduction of the sulfonamide group. One common method involves the reaction of 3-chloropyrazine-2-carboxylic acid with N-methyl-4-methylsulfanylbenzenesulfonamide under specific conditions to yield the desired compound. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis can be employed to produce the compound in bulk quantities. The use of advanced purification methods, such as chromatography and crystallization, ensures the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-methyl-4-methylsulfanyl-N-pyrazin-2-ylbenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to form a sulfoxide or sulfone.

Reduction: The pyrazine ring can be reduced under specific conditions to form dihydropyrazine derivatives.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions often require the use of bases like sodium hydroxide or potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methylsulfanyl group yields sulfoxides or sulfones, while substitution of the chlorine atom can produce a variety of substituted pyrazine derivatives .

Scientific Research Applications

3-chloro-N-methyl-4-methylsulfanyl-N-pyrazin-2-ylbenzenesulfonamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a potential candidate for studying enzyme interactions and protein binding.

Medicine: It may have potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: The compound can be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 3-chloro-N-methyl-4-methylsulfanyl-N-pyrazin-2-ylbenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity or modulate receptor function. The pyrazine ring and methylsulfanyl group contribute to the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

3-chloro-6-methoxy-2-(methylsulfanyl)quinoxaline: This compound shares the methylsulfanyl and chlorine substituents but has a quinoxaline ring instead of a pyrazine ring.

N-methyl-4-methylsulfanylbenzenesulfonamide: This compound lacks the pyrazine ring but contains the sulfonamide and methylsulfanyl groups.

Uniqueness

3-chloro-N-methyl-4-methylsulfanyl-N-pyrazin-2-ylbenzenesulfonamide is unique due to its combination of a pyrazine ring, sulfonamide group, and methylsulfanyl substituent. This unique structure imparts specific chemical and biological properties that distinguish it from similar compounds .